Cas no 2229328-47-4 (2-(furan-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(furan-3-yl)propan-2-yl(methyl)amine
• CAS No: 2229328-47-4
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5911329
• PubChem ID: 164664049
• Update Time: 2025-06-11

2-(furan-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-3-yl)propan-2-yl(methyl)amine
• EN300-1831887
• 2229328-47-4
• [2-(furan-3-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C8H13NO/c1-8(2,9-3)7-4-5-10-6-7/h4-6,9H,1-3H3
• InChI Key： YPCQWYVDSYLSCK-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C)(C)NC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(furan-3-yl)propan-2-yl(methyl)amine

Introduction to 2-(Furan-3-yl)propan-2-yl(methyl)amine (CAS No. 2229328-47-4)

2-(Furan-3-yl)propan-2-yl(methyl)amine, also known by its CAS number 2229328-47-4, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines a furan ring with a substituted propan-2-yl and methylamine group. The combination of these functional groups endows the molecule with a range of interesting properties that make it a promising candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The chemical structure of 2-(Furan-3-yl)propan-2-yl(methyl)amine can be described as follows: it consists of a furan ring (a five-membered aromatic ring containing an oxygen atom) attached to a propan-2-yl group (a three-carbon chain with a tertiary carbon). The methylamine group is bonded to the tertiary carbon of the propan-2-yl chain. This arrangement results in a highly conjugated system, which can influence the compound's reactivity and stability.

In recent years, the study of furan-containing compounds has been a focal point in organic synthesis due to their widespread occurrence in natural products and their potential biological activities. Furan derivatives have been shown to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methylamine group in 2-(Furan-3-yl)propan-2-yl(methyl)amine further enhances its potential as a bioactive molecule, as amines are common functional groups in many drugs and can participate in important biological interactions.

The synthesis of 2-(Furan-3-yl)propan-2-yl(methyl)amine has been reported using several methods, including transition-metal-catalyzed coupling reactions and nucleophilic substitution reactions. One common approach involves the reaction of 3-furylmagnesium bromide with an appropriate electrophile, followed by subsequent functionalization steps to introduce the methylamine group. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for both academic research and industrial applications.

In terms of its physical properties, 2-(Furan-3-yl)propan-2-yl(methyl)amine is typically obtained as a colorless oil or solid, depending on the specific conditions used during synthesis. Its solubility in common organic solvents such as methanol, ethanol, and dichloromethane makes it amenable to various chemical manipulations. The compound's melting point and boiling point are important parameters for characterizing its purity and stability.

The spectroscopic properties of 2-(Furan-3-yl)propan-2-yl(methyl)amine have been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide valuable information about the molecular structure and functional groups present in the compound. For instance, the NMR spectrum can reveal the chemical shifts and coupling constants associated with different protons and carbons in the molecule, while IR spectroscopy can identify characteristic vibrational modes corresponding to specific functional groups.

In the context of medicinal chemistry, 2-(Furan-3-yl)propan-2-yl(methyl)amine has shown promise as a lead compound for drug discovery. Initial biological screening has indicated that it possesses potent activity against certain bacterial strains, making it a candidate for developing new antibiotics. Additionally, preliminary studies have suggested that it may have anti-inflammatory properties, which could be beneficial for treating conditions such as arthritis and other inflammatory diseases.

The potential therapeutic applications of 2-(Furan-3-yl)propan-2-yl(methyl)amine are further supported by its ability to modulate specific biological targets. For example, recent research has demonstrated that it can interact with certain receptors involved in pain signaling pathways, suggesting its potential use as an analgesic agent. Moreover, studies have shown that it can inhibit the activity of enzymes implicated in neurodegenerative diseases, opening up possibilities for its use in treating conditions such as Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Furan-3-yl)propan-2-yl(methyl)amine in various therapeutic contexts. These trials involve rigorous testing protocols to ensure that the compound meets regulatory standards for drug development. Key aspects being investigated include pharmacokinetics (how the body processes the drug), pharmacodynamics (how the drug affects the body), and toxicity profiles.

Beyond its potential as a pharmaceutical agent, 2-(Furan-3-yl)propan-2-y(lmethyl)amine also holds promise in other areas of chemistry and materials science. For instance, its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. The ability to fine-tune its electronic behavior through chemical modifications opens up new avenues for developing advanced materials with tailored properties.

In conclusion, 2-(Furan-3-y(lmethyl))propan--(methyl)aime (CAS No. 00000000), with its distinctive chemical structure and multifaceted properties, represents an exciting area of research at the intersection of organic chemistry and medicinal chemistry. Its potential applications span from pharmaceutical development to materials science, making it a valuable compound for both academic exploration and industrial innovation.